Cas no 54002-45-8 (dimethyl 5-phenoxybenzene-1,3-dicarboxylate)

Dimethyl 5-phenoxybenzene-1,3-dicarboxylate is a high-purity aromatic ester compound with applications in organic synthesis and specialty chemical manufacturing. Its symmetrical dicarboxylate structure provides reactivity for further functionalization, making it a versatile intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials. The phenoxy substituent enhances solubility in organic solvents, facilitating downstream processing. The compound exhibits excellent thermal stability, ensuring reliable performance in high-temperature reactions. Its well-defined molecular structure allows for precise control in polymerization and cross-linking applications. The ester groups offer compatibility with a range of nucleophiles, enabling diverse derivatization pathways. This compound is supplied with consistent quality, meeting stringent purity requirements for research and industrial applications.

dimethyl 5-phenoxybenzene-1,3-dicarboxylate structure

54002-45-8 structure

Product Name:dimethyl 5-phenoxybenzene-1,3-dicarboxylate

CAS No:54002-45-8

MF:C₁₆H₁₄O₅

MW:286.279365062714

CID:1586724

PubChem ID:104668

Update Time:2025-10-16

dimethyl 5-phenoxybenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- dimethyl 5-phenoxybenzene-1,3-dicarboxylate
- 1,3-benzenedicarboxylic acid, 5-phenoxy-, dimethyl ester
- Dimethyl 5-phenoxyisophthalate
- 5-Phenoxy-1,3-benzenedicarboxylic acid dimethyl ester
- 1,3-Benzenedicarboxylic acid, 5-phenoxy-, 1,3-dimethyl ester
- 54002-45-8
- DTXSID2068898
- SCHEMBL16247158
- 1,3-DIMETHYL 5-PHENOXYBENZENE-1,3-DICARBOXYLATE
- DB-359116
- Inchi： 1S/C16H14O5/c1-19-15(17)11-8-12(16(18)20-2)10-14(9-11)21-13-6-4-3-5-7-13/h3-10H,1-2H3
- InChI Key： LNZWXDYPDSSGMP-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=C(C(=O)OC)C=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 286.08412
Monoisotopic Mass: 286.08412354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 61.8Å²

Experimental Properties

PSA: 61.83

dimethyl 5-phenoxybenzene-1,3-dicarboxylate Pricemore >>

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